Cas no 2089664-13-9 (Methyl 2-amino-2-(2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)acetate)

• Product Name: Methyl 2-amino-2-(2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)acetate
• CAS No: 2089664-13-9
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 5711636
• PubChem ID: 131426435
• Update Time: 2023-10-31

Methyl 2-amino-2-(2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-2-(2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)acetate
• Methyl2-amino-2-(2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)acetate
• 2089664-13-9
• CID 131426435
• Pyrrolo[2,1-f][1,2,4]triazine-7-acetic acid, α-amino-2-methyl-, methyl ester

• Inchi： 1S/C10H12N4O2/c1-6-12-5-7-3-4-8(14(7)13-6)9(11)10(15)16-2/h3-5,9H,11H2,1-2H3
• InChI Key： XAGZEYRITIRYAP-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1=CC=C2C=NC(C)=NN12)N)=O

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 5.98±0.50(Predicted)